Perfluorohexane
Perfluorohexane
Perfluorohexane is a fluoroalkane that is hexane in which all of the hydrogens have been replaced by fluorines. It has a role as a radioopaque medium and a non-polar solvent. It is a fluorocarbon, a fluoroalkane and a volatile organic compound. It derives from a hydride of a hexane.
Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling.
Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity.
Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling.
Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity.
Brand Name:
Vulcanchem
CAS No.:
355-42-0
VCID:
VC0539028
InChI:
InChI=1S/C6F14/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20
SMILES:
C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F
Molecular Formula:
C6F14
Molecular Weight:
338.04 g/mol
Perfluorohexane
CAS No.: 355-42-0
Inhibitors
VCID: VC0539028
Molecular Formula: C6F14
Molecular Weight: 338.04 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 355-42-0 |
|---|---|
| Product Name | Perfluorohexane |
| Molecular Formula | C6F14 |
| Molecular Weight | 338.04 g/mol |
| IUPAC Name | 1,1,1,2,2,3,3,4,4,5,5,6,6,6-tetradecafluorohexane |
| Standard InChI | InChI=1S/C6F14/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20 |
| Standard InChIKey | ZJIJAJXFLBMLCK-UHFFFAOYSA-N |
| SMILES | C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F |
| Canonical SMILES | C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F |
| Appearance | Solid powder |
| Boiling Point | 56.6 °C 57.2 °C |
| Colorform | Course, transparent, needle-like crystals Liquid Colorless radiolucent liquid |
| Density | 1.6910 g/cu cm at 20 °C |
| Melting Point | -87.1 °C -86.1 °C |
| Physical Description | Liquid |
| Description | Perfluorohexane is a fluoroalkane that is hexane in which all of the hydrogens have been replaced by fluorines. It has a role as a radioopaque medium and a non-polar solvent. It is a fluorocarbon, a fluoroalkane and a volatile organic compound. It derives from a hydride of a hexane. Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling. Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 0.3779 mg/L at 25 °C (est) Soluble in ethyl ether, benzene, chloroform |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AFO 150 Imagent Imavist perflexane perfluoro-n-hexane perfluorohexane |
| Vapor Pressure | 217.87 mmHg 218 mm Hg at 25 °C |
| Reference | 1. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. |
| PubChem Compound | 9639 |
| Last Modified | Nov 11 2021 |
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